Cas no 2680727-89-1 (benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate)

• Product Name: benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate
• CAS No: 2680727-89-1
• MF: C₁₅H₁₄FNO₂S
• MW: 291.340566158295
• CID: 5632487
• PubChem ID: 165931212
• Update Time: 2025-08-02

benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680727-89-1
• EN300-28288438
• benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate

• Inchi： 1S/C15H14FNO2S/c1-10-7-14(20)13(8-12(10)16)17-15(18)19-9-11-5-3-2-4-6-11/h2-8,20H,9H2,1H3,(H,17,18)
• InChI Key： BSOODZMCAYKCKU-UHFFFAOYSA-N
• SMILES： SC1C=C(C)C(=CC=1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 291.07292802g/mol
• Monoisotopic Mass: 291.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate

Introduction to Benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate (CAS No. 2680727-89-1)

Benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate, with the CAS number 2680727-89-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemicals. The presence of a fluoro substituent and a methyl group on the aromatic ring enhances its pharmacological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of Benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with a fluoro, a methyl, and a sulfanyl group. This unique arrangement imparts specific electronic and steric properties that make it an attractive candidate for further derivatization and functionalization. The compound's stability under various conditions and its compatibility with multiple synthetic pathways have made it a preferred choice for researchers in drug discovery.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability. The incorporation of a fluoro group in Benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate contributes to these desirable properties, making it a potential building block for the synthesis of next-generation therapeutics. Additionally, the presence of a methyl group can influence the compound's solubility and permeability, which are critical factors in drug formulation and delivery.

The sulfanyl group in the phenyl ring adds another layer of complexity to the compound's behavior, influencing its reactivity and interactions with biological targets. This feature has been exploited in various research studies aimed at developing new inhibitors and modulators of enzymatic activity. For instance, compounds with similar structural motifs have shown promise in targeting enzymes involved in inflammatory pathways, making them relevant for the treatment of chronic diseases such as arthritis and cancer.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of Benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate with biological targets with high accuracy. These studies have provided valuable insights into how modifications at the fluoro, methyl, and sulfanyl positions can fine-tune the compound's pharmacological profile. Such knowledge is crucial for designing derivatives with enhanced efficacy and reduced side effects.

The synthesis of Benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has streamlined the process, allowing for higher yields and purities. These improvements have made it feasible to produce larger quantities of the compound for both research and commercial purposes.

In conclusion, Benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate (CAS No. 2680727-89-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a fluoro, a methyl, and a sulfanyl group, make it an attractive candidate for further development. Ongoing research efforts aim to explore its applications in drug discovery and to optimize its synthetic routes for industrial-scale production. As our understanding of molecular interactions continues to evolve, compounds like Benzyl N-(5-fluoro-4-methyl-2-sulfanylphenyl)carbamate are expected to play a crucial role in shaping the future of medicinal chemistry.